![molecular formula C16H27ClN4O4S B1531014 1-({1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]-piperidin-4-yl}acetyl)piperazine hydrochloride CAS No. 1185302-54-8](/img/structure/B1531014.png)
1-({1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]-piperidin-4-yl}acetyl)piperazine hydrochloride
Overview
Description
“1-({1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]-piperidin-4-yl}acetyl)piperazine hydrochloride” is a chemical compound with the formula C₁₆H₂₇ClN₄O₄S . It is used for proteomics research .
Chemical Reactions Analysis
Chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions are carried out. A detailed analysis would require knowledge of these factors .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility in various solvents, and reactivity with other substances. This compound is described as an irritant .Scientific Research Applications
Metabolic Pathways and Enzyme Interactions
One study detailed the metabolism of a novel antidepressant, Lu AA21004, which shares structural similarities with the chemical compound , using human liver microsomes and recombinant enzymes. This research revealed the compound's metabolism into multiple metabolites, involving key enzymes such as CYP2D6, CYP2C9, and CYP3A4/5, among others. It highlighted the complexity of the metabolic pathways and the potential for drug interactions (Hvenegaard et al., 2012).
Synthesis and Biological Activity
Another aspect of research focused on the synthesis of biologically active derivatives, such as O-substituted derivatives of a related sulfonamide compound, which showed promising activity against specific enzymes. This study underscores the potential of these compounds in the development of enzyme inhibitors with therapeutic applications (Khalid et al., 2013).
Drug Development Applications
Further research explored the synthesis of piperazine derivatives as ligands for melanocortin receptors, demonstrating the potential of such compounds in the development of treatments for conditions like obesity or sexual dysfunction. The study's findings suggest that structural modifications of the piperazine core can significantly impact biological activity, offering insights into the design of receptor-specific drugs (Mutulis et al., 2004).
Antimicrobial and Antioxidant Properties
Research into the antimicrobial and antioxidant properties of new piperazine derivatives, including those containing the aryl sulfonyloxy group, highlighted their potential in addressing microbial infections and oxidative stress-related conditions. These studies provide a foundation for the development of new antimicrobial and antioxidant agents (Patel et al., 2004).
Safety and Hazards
Properties
IUPAC Name |
2-[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]-1-piperazin-1-ylethanone;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N4O4S.ClH/c1-12-16(13(2)24-18-12)25(22,23)20-7-3-14(4-8-20)11-15(21)19-9-5-17-6-10-19;/h14,17H,3-11H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFPQABYAERMKLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)N2CCC(CC2)CC(=O)N3CCNCC3.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27ClN4O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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